Cas no 1351632-36-4 (N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1351632-36-4
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 6192614
• PubChem ID: 56765405
• Update Time: 2025-05-19

N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide
• F6200-1911
• VU0536408-1
• N1-(2-hydroxy-2-phenylpropyl)-N2-(2,2,2-trifluoroethyl)oxalamide
• N-(2-hydroxy-2-phenylpropyl)-N'-(2,2,2-trifluoroethyl)oxamide
• 1351632-36-4
• AKOS024538020

• Inchi： 1S/C13H15F3N2O3/c1-12(21,9-5-3-2-4-6-9)7-17-10(19)11(20)18-8-13(14,15)16/h2-6,21H,7-8H2,1H3,(H,17,19)(H,18,20)
• InChI Key： JVQWBOOUTJRFBI-UHFFFAOYSA-N
• SMILES： FC(CNC(C(NCC(C)(C1C=CC=CC=1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 304.10347683g/mol
• Monoisotopic Mass: 304.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide

N'-(2-Hydroxy-2-Phenylpropyl)-N-(2,2,2-Trifluoroethyl)Ethanediaamide: A Comprehensive Overview

The compound with CAS No. 1351632-36-4, commonly referred to as N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a hydroxyphenylpropyl moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide in the development of advanced materials. Researchers have explored its role in creating self-healing polymers, where the trifluoroethyl group contributes to thermal stability and the hydroxyphenylpropyl group enhances mechanical properties. These findings underscore the compound's importance in modern material science.

The synthesis of N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of trifluoroacetic anhydride as a key intermediate has been shown to improve reaction efficiency and yield high-purity products. This methodological advancement has been documented in several peer-reviewed journals, emphasizing the compound's scalability for industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for bioactive molecules. Recent research has demonstrated that derivatives of N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,2-trifluoroethyl)ethanediamide exhibit potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its use in pharmaceuticals and nutraceuticals.

In addition to its chemical significance, N'-(2-hydroxy-2-phenylpropyl)-N-(2,2,